N-[4-[3-(furan-2-yl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

• IUPAC Name: N-[4-[3-(furan-2-yl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C20H19N3O4S2/c1-2-29(25,26)22-15-9-7-14(8-10-15)16-13-17(18-5-3-11-27-18)23(21-16)20(24)19-6-4-12-28-19/h3-12,17,22H,2,13H2,1H3
• InChI Key: NXARQWUNNHUZOY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)C(=O)C4=CC=CS4
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

N-[4-[3-(furan-2-yl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition

Compounds similar to N-[4-[3-(furan-2-yl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide have been investigated for their potential as carbonic anhydrase inhibitors. Specifically, sulfonamide derivatives containing pyrazoline rings have shown significant inhibitory effects on carbonic anhydrase I and II isoenzymes, which are crucial for various physiological functions, including respiration and the regulation of pH levels (Gul et al., 2016). These findings suggest that compounds with similar structures could have applications in treating conditions related to carbonic anhydrase activity.

Antimicrobial Activity

Another area of scientific research application for compounds with this structural framework involves antimicrobial activity. Studies on chitosan Schiff bases derived from heteroaryl pyrazole compounds, which share structural similarities, have demonstrated significant antimicrobial properties against a range of gram-negative and gram-positive bacteria, as well as fungi (Hamed et al., 2020). This suggests the potential of this compound and related compounds in developing new antimicrobial agents.

Synthesis and Characterization of Derivatives

The synthesis and characterization of derivatives containing furan, thiophene, and pyrazole units form a critical foundation for exploring their potential applications. Research has focused on developing efficient synthetic methods and characterizing these compounds through various analytical techniques. Studies such as those on microwave-assisted synthesis of sulfonamides with heteroaryl pyrazoline derivatives highlight the importance of these methods in producing compounds with potential biological activities (Gul et al., 2017).